Cas no 1309649-57-7 (Biotin-PEG4-azide)

• Product Name: Biotin-PEG4-azide
• CAS No: 1309649-57-7
• MF: C₂₀H₃₆N₆O₆S
• MW: 488.60144329071
• MDL: MFCD27977501
• CID: 2952986
• PubChem ID: 354334342
• Update Time: 2025-10-29

Biotin-PEG4-azide Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG₄-Azide
• N-[2-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethoxy]ethyl]biotinamide
• Biotin-PEG4-azide,Biotin-PEG4-N3
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• N-[2-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethoxy]ethyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-
• Biotin-PEG4-azide
• HY-140910
• Biotin-PEG4-Azide (2mg*5)
• B5546
• B6266
• DA-51154
• AKOS040743040
• BP-22119
• CS-0114464
• 1309649-57-7
• C70647
• MFCD27977501
• SCHEMBL21151109

• MDL： MFCD27977501
• Inchi： 1S/C20H36N6O6S/c21-26-23-6-8-30-10-12-32-14-13-31-11-9-29-7-5-22-18(27)4-2-1-3-17-19-16(15-33-17)24-20(28)25-19/h16-17,19H,1-15H2,(H,22,27)(H2,24,25,28)
• InChI Key： PVEHVEYAPUNCCP-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCOCCOCCOCCOCCN=[N+]=[N-])=O)NC(N2)=O

Computed Properties

• Exact Mass: 488.24170406 g/mol
• Monoisotopic Mass: 488.24170406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 20
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 488.6
• XLogP3: 0.4
• Topological Polar Surface Area: 147

Experimental Properties

• Melting Point: 102.0 to 106.0 deg-C

Biotin-PEG4-azide Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical Reagents

Additional information on Biotin-PEG4-azide

Biotin-PEG4-azide (CAS No. 1309649-57-7): A Versatile Tool for Bioconjugation and Click Chemistry

Biotin-PEG4-azide (CAS No. 1309649-57-7) is a highly specialized chemical reagent that has gained significant attention in the fields of bioconjugation, proteomics, and drug discovery. This compound combines the unique properties of biotin, a vitamin essential for cellular metabolism, with a PEG4 spacer and an azide functional group, making it an invaluable tool for researchers working with click chemistry and biomolecular labeling.

The molecular structure of Biotin-PEG4-azide features a biotin moiety connected to an azide group through a tetraethylene glycol (PEG4) linker. This design offers several advantages: the biotin provides strong binding affinity to streptavidin or avidin, the PEG4 spacer enhances solubility and reduces steric hindrance, while the azide group enables efficient conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC), the most widely used click chemistry reaction.

In recent years, the demand for Biotin-PEG4-azide reagents has surged due to the growing interest in proteomics research and targeted drug delivery systems. Scientists frequently search for "Biotin-PEG4-azide applications", "click chemistry biotin reagents", and "azide-PEG4-biotin conjugation protocols", reflecting the compound's importance in modern biochemical research.

One of the primary applications of Biotin-PEG4-azide is in the labeling and purification of biomolecules. The compound's azide functionality can react with alkyne-modified proteins, nucleic acids, or small molecules, while the biotin tag allows for subsequent purification using streptavidin-coated beads or columns. This dual functionality makes it particularly useful for pull-down assays, protein-protein interaction studies, and the development of diagnostic tools.

The PEG4 linker in Biotin-PEG4-azide plays a crucial role in maintaining the biological activity of conjugated molecules. Unlike shorter linkers, the PEG4 spacer provides adequate distance between the biotin and the target molecule, preventing steric interference that could affect binding or function. This characteristic is especially valuable when working with large protein complexes or cell surface receptors.

Recent advancements in antibody-drug conjugate (ADC) development have further increased the relevance of Biotin-PEG4-azide. Researchers are exploring its use in creating more stable and specific conjugates, addressing common challenges in targeted therapy. The compound's ability to facilitate site-specific conjugation through click chemistry helps overcome heterogeneity issues that often plague traditional conjugation methods.

In the field of nanotechnology, Biotin-PEG4-azide has found applications in the functionalization of nanoparticles. The azide group can react with alkyne-modified nanoparticle surfaces, while the biotin moiety enables subsequent binding to streptavidin-modified detection systems. This approach is being used to develop more sensitive biosensors and imaging agents for medical diagnostics.

The stability and storage conditions of Biotin-PEG4-azide are frequent topics of inquiry among researchers. Proper handling involves storage at -20°C in anhydrous conditions, protected from light and moisture. The compound typically shows excellent stability when these conditions are maintained, with minimal degradation over extended periods.

Quality control parameters for Biotin-PEG4-azide include HPLC purity assessment, mass spectrometry verification, and functional testing through model conjugation reactions. Reputable suppliers provide comprehensive analytical data to ensure batch-to-batch consistency, which is critical for reproducible research results.

As research into personalized medicine advances, the role of Biotin-PEG4-azide in developing targeted therapeutic and diagnostic platforms continues to expand. Its compatibility with various biological systems and efficient conjugation chemistry make it a preferred choice for many researchers working at the interface of chemistry and biology.

The future applications of Biotin-PEG4-azide may include more sophisticated drug delivery systems, advanced diagnostic tools, and novel materials for tissue engineering. As click chemistry techniques become more refined and widely adopted, the demand for specialized reagents like Biotin-PEG4-azide is expected to grow correspondingly.

For researchers considering Biotin-PEG4-azide for their projects, it's important to note that the compound offers distinct advantages over similar reagents with shorter PEG spacers or different functional groups. The optimal choice depends on specific experimental requirements, including the nature of the target molecule, desired conjugation efficiency, and downstream application needs.

In conclusion, Biotin-PEG4-azide (CAS No. 1309649-57-7) represents a powerful tool in the researcher's arsenal, enabling precise biomolecular modifications through efficient click chemistry reactions. Its unique combination of features addresses many challenges in modern biochemical research, making it a valuable reagent across multiple disciplines from basic science to therapeutic development.